Cas no 2274722-84-6 (N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine)

• Product Name: N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine
• CAS No: 2274722-84-6
• MF: C₃₀H₂₄ClNO₄
• MW: 497.968867301941
• CID: 5194437
• Update Time: 2025-05-28

N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine
• (2R)-3-{4'-chloro-[1,1'-biphenyl]-4-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• [1,1'-Biphenyl]-4-propanoic acid, 4'-chloro-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)-

• Inchi： 1S/C30H24ClNO4/c31-22-15-13-21(14-16-22)20-11-9-19(10-12-20)17-28(29(33)34)32-30(35)36-18-27-25-7-3-1-5-23(25)24-6-2-4-8-26(24)27/h1-16,27-28H,17-18H2,(H,32,35)(H,33,34)/t28-/m1/s1
• InChI Key： YJQNMNJDBMSIFY-MUUNZHRXSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@@H](C(=O)O)CC1C=CC(C2C=CC(Cl)=CC=2)=CC=1

Additional information on N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine

Recent Advances in the Application of N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine (CAS 2274722-84-6) in Chemical Biology and Pharmaceutical Research

N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine (CAS 2274722-84-6) is a specialized amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its Fmoc-protected amino group and chlorophenyl side chain, serves as a critical building block in peptide synthesis and drug development. Recent studies have explored its potential in various therapeutic areas, including oncology, neurology, and infectious diseases, highlighting its importance in modern medicinal chemistry.

One of the key applications of N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine is its role in the synthesis of peptide-based therapeutics. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal. The chlorophenyl moiety, on the other hand, contributes to the lipophilicity and binding affinity of the resulting peptides, making it a valuable component in the design of bioactive molecules. Recent research has demonstrated its utility in the development of peptide inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate with small molecules.

In addition to its applications in peptide synthesis, N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine has been investigated for its potential in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry reported the incorporation of this amino acid derivative into a novel class of kinase inhibitors. The chlorophenyl group was found to enhance the inhibitors' binding affinity to the ATP-binding site of specific kinases, leading to improved potency and selectivity. This finding underscores the compound's potential in the design of targeted therapies for cancer and other kinase-driven diseases.

Another area of interest is the use of N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine in the development of antimicrobial peptides (AMPs). AMPs are emerging as promising alternatives to conventional antibiotics, particularly in the face of rising antimicrobial resistance. A recent study highlighted the compound's role in enhancing the stability and activity of AMPs against multidrug-resistant bacterial strains. The chlorophenyl group was shown to interact with bacterial membranes, disrupting their integrity and leading to bacterial cell death. This research opens new avenues for the design of next-generation antimicrobial agents.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine. Recent advancements in synthetic methodologies, such as flow chemistry and enzymatic catalysis, have addressed some of these issues. For instance, a 2022 study demonstrated the efficient synthesis of this compound using a continuous-flow reactor, achieving higher yields and reduced reaction times compared to traditional batch methods. These technological innovations are expected to facilitate its broader adoption in industrial and academic settings.

In conclusion, N-Fmoc-4-(4-Chlorophenyl)-D-phenylalanine (CAS 2274722-84-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug discovery, and antimicrobial development, with recent studies highlighting its potential to address unmet medical needs. Ongoing research and technological advancements are likely to further expand its utility, solidifying its role as a key building block in modern medicinal chemistry.